Cas no 114215-06-4 (cyclododeca-3,7-dien-1-one)
cyclododeca-3,7-dien-1-one structure
Product Name:cyclododeca-3,7-dien-1-one
CAS No:114215-06-4
MF:C12H18O
MW:178.270723819733
CID:2612513
PubChem ID:69032822
Update Time:2025-04-21
cyclododeca-3,7-dien-1-one Chemical and Physical Properties
Names and Identifiers
-
- cyclododeca-3,7-dien-1-one
- QPNRIQZDIQJREU-UHFFFAOYSA-N
- 114215-06-4
- DTXSID00739565
- cyclododeca-3,7-diene-1-one
-
- Inchi： 1S/C12H18O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h1-2,7,9H,3-6,8,10-11H2
- InChI Key： QPNRIQZDIQJREU-UHFFFAOYSA-N
- SMILES： O=C1CC=CCCC=CCCCC1
Computed Properties
- Exact Mass: 178.135765193g/mol
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
cyclododeca-3,7-dien-1-one Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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